Cas no 2158-09-0 (Dodecylurea)

Dodecylurea structure

Product name:Dodecylurea

CAS No:2158-09-0

MF:C₁₃H₂₈N₂O

MW:228.37422

CID:273566

PubChem ID:75091

Dodecylurea Chemical and Physical Properties

Names and Identifiers

- Urea, N-dodecyl-
- dodecylurea
- N-DODECYLUREA
- 1-dodecylurea
- Laurylurea
- Monododecylurea
- NSC 24025
- NSC 38212
- DTXSID4062222
- Mono-dodecylharnstoff
- NSC38212
- NSC-38212
- WRNOAELBRPKVHC-UHFFFAOYSA-N
- AKOS024355539
- GEO-04574
- SCHEMBL80555
- N-Dodecyl urea (6)
- NSC-24025
- Urea, dodecyl-
- MFCD00043549
- BDBM150791
- 2158-09-0
- NSC24025
- NND8Y36ALX
- Dodecylurea
- Inchi： InChI=1S/C13H28N2O/c1-2-3-4-5-6-7-8-9-10-11-12-15-13(14)16/h2-12H2,1H3,(H3,14,15,16)
- InChI Key： WRNOAELBRPKVHC-UHFFFAOYSA-N
- SMILES： C(NC(N)=O)CCCCCCCCCCC

Computed Properties

Exact Mass: 228.22034
Monoisotopic Mass: 228.220163521g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 11
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.1Å²
XLogP3: 4.6

Experimental Properties

Density: 0.903
Melting Point: 78 ºC
PSA: 55.12

Dodecylurea PricePrice >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	D100250-100mg	Dodecylurea	2158-09-0	100mg	$ 800.00	2023-09-08
TRC	D100250-50mg	Dodecylurea	2158-09-0	50mg	$684.00	2023-05-18
TRC	D100250-10mg	Dodecylurea	2158-09-0	10mg	$167.00	2023-05-18

Dodecylurea Related Literature

1. Synthesis of arginine-based surfactants in highly concentrated water-in-oil emulsions

Aurora Pinazo,Maria R. Infante,Paqui Izquierdo,Conxita Solans J. Chem. Soc. Perkin Trans. 2 2000 1535
2. Persistent nucleation and size dependent attachment kinetics produce monodisperse PbS nanocrystals

Benjamin Abécassis,Matthew W. Greenberg,Vivekananda Bal,Brandon M. McMurtry,Michael P. Campos,Lilian Guillemeney,Benoit Mahler,Sylvain Prevost,Lewis Sharpnack,Mark P. Hendricks,Daniel DeRosha,Ellie Bennett,Natalie Saenz,Baron Peters,Jonathan S. Owen Chem. Sci. 2022 13 4977
3. 709. The decomposition of aliphatic diazo-compounds by trimethyl borate: the preparation of branched-chain paraffins of high molecular weight

G. D. Buckley,N. H. Ray J. Chem. Soc. 1952 3701
4. Fiber-based thermoelectrics for solid, portable, and wearable electronics

Xiao-Lei Shi,Wen-Yi Chen,Ting Zhang,Jin Zou,Zhi-Gang Chen Energy Environ. Sci. 2021 14 729
5. Effect of nanotube coupling on exciton transport in polymer-free monochiral semiconducting carbon nanotube networks

Dylan H. Arias,Dana B. Sulas-Kern,Stephanie M. Hart,Hyun Suk Kang,Ji Hao,Rachelle Ihly,Justin C. Johnson,Jeffrey L. Blackburn,Andrew J. Ferguson Nanoscale 2019 11 21196
6. 709. The decomposition of aliphatic diazo-compounds by trimethyl borate: the preparation of branched-chain paraffins of high molecular weight

G. D. Buckley,N. H. Ray J. Chem. Soc. 1952 3701
7. Large n- and p-type thermoelectric power factors from doped semiconducting single-walled carbon nanotube thin films

Bradley A. MacLeod,Noah J. Stanton,Isaac E. Gould,Devin Wesenberg,Rachelle Ihly,Zbyslaw R. Owczarczyk,Katherine E. Hurst,Christopher S. Fewox,Christopher N. Folmar,Katherine Holman Hughes,Barry L. Zink,Jeffrey L. Blackburn,Andrew J. Ferguson Energy Environ. Sci. 2017 10 2168
8. Reversible gel–sol photoswitching with an overcrowded alkene-based bis-urea supergelator

Sander J. Wezenberg,Christelle M. Croisetu,Marc C. A. Stuart,Ben L. Feringa Chem. Sci. 2016 7 4341